Cas no 1823885-80-8 (2-(Allyloxy)-4-nitrobenzyl Chloride)

2-(Allyloxy)-4-nitrobenzyl Chloride is a versatile chemical intermediate primarily used in organic synthesis and pharmaceutical research. Its molecular structure features an allyloxy group and a nitro-substituted benzyl chloride moiety, making it a valuable precursor for further functionalization. The compound's reactivity, particularly the benzyl chloride group, enables efficient nucleophilic substitution reactions, while the allyloxy group offers opportunities for additional modifications such as cross-coupling or polymerization. Its stability under controlled conditions ensures reliable handling in laboratory settings. This compound is particularly useful in the development of specialty chemicals, agrochemicals, and active pharmaceutical ingredients (APIs), where precise structural control is essential. Proper storage in a cool, dry environment is recommended to maintain its integrity.
2-(Allyloxy)-4-nitrobenzyl Chloride structure
1823885-80-8 structure
Product Name:2-(Allyloxy)-4-nitrobenzyl Chloride
CAS No:1823885-80-8
MF:C10H10ClNO3
MW:227.644301891327
CID:2602059
PubChem ID:86222807
Update Time:2025-05-25

2-(Allyloxy)-4-nitrobenzyl Chloride Chemical and Physical Properties

Names and Identifiers

    • 2-(Allyloxy)-4-nitrobenzyl Chloride
    • CS-0448676
    • 1823885-80-8
    • SY026727
    • AC4914
    • AKOS037629482
    • 1-(CHLOROMETHYL)-4-NITRO-2-(PROP-2-EN-1-YLOXY)BENZENE
    • 2-(Allyloxy)-1-(chloromethyl)-4-nitrobenzene
    • MFCD26937558
    • 2-(Allyloxy)-4-nitrobenzylChloride
    • MDL: MFCD26937558
    • Inchi: 1S/C10H10ClNO3/c1-2-5-15-10-6-9(12(13)14)4-3-8(10)7-11/h2-4,6H,1,5,7H2
    • InChI Key: DTYRXTDPSDWCFC-UHFFFAOYSA-N
    • SMILES: ClCC1C=CC(=CC=1OCC=C)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 227.0349209Da
  • Monoisotopic Mass: 227.0349209Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 229
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 55.1Ų

2-(Allyloxy)-4-nitrobenzyl Chloride Pricemore >>

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Additional information on 2-(Allyloxy)-4-nitrobenzyl Chloride

Introduction to 2-(Allyloxy)-4-nitrobenzyl Chloride (CAS No. 1823885-80-8)

2-(Allyloxy)-4-nitrobenzyl Chloride, also known by its CAS number CAS No. 1823885-80-8, is a versatile organic compound with significant applications in the field of synthetic chemistry. This compound is characterized by its unique structure, which includes an allyloxy group and a nitrobenzyl chloride moiety. The combination of these functional groups makes it a valuable intermediate in the synthesis of various pharmaceuticals, agrochemicals, and specialty chemicals.

The allyloxy group in this compound contributes to its reactivity and stability, while the nitrobenzyl chloride moiety provides a platform for further functionalization. Recent studies have highlighted the importance of such compounds in the development of advanced materials and bioactive molecules. For instance, researchers have explored the use of 2-(Allyloxy)-4-nitrobenzyl Chloride in the synthesis of novel antibiotics and anticancer agents, leveraging its ability to form stable intermediates during complex chemical reactions.

In terms of synthesis, 2-(Allyloxy)-4-nitrobenzyl Chloride can be prepared through a variety of methods, including nucleophilic substitution and coupling reactions. These methods have been optimized in recent years to improve yield and purity, making the compound more accessible for large-scale production. The use of green chemistry principles in these syntheses has also been a focus of current research, aiming to reduce environmental impact while maintaining high-quality standards.

The applications of CAS No. 1823885-80-8 extend beyond traditional chemical synthesis. It has been employed as a key intermediate in the production of advanced polymers and coatings, where its reactivity and compatibility with various substrates are highly valued. Additionally, its role in the development of sensors and diagnostic tools has been explored, particularly in the context of detecting environmental pollutants and biomedical analytes.

Recent advancements in computational chemistry have further enhanced our understanding of the properties of 2-(Allyloxy)-4-nitrobenzyl Chloride. Molecular modeling studies have provided insights into its electronic structure, reactivity profiles, and potential interactions with biological systems. These findings have paved the way for more targeted applications in drug discovery and materials science.

In conclusion, CAS No. 1823885-80-8, or 2-(Allyloxy)-4-nitrobenzyl Chloride, is a multifaceted compound with a wide range of applications across various industries. Its unique chemical properties and versatility make it an essential building block in modern synthetic chemistry. As research continues to uncover new uses and optimizations for this compound, its significance in both academic and industrial settings is expected to grow further.

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